Cas no 66981-75-7 (3-chloro-6,11-dihydro-5,5-dioxo-11-amino-6-methyldibenzo[c,f][1,2]thiazepine)

• Product Name: 3-chloro-6,11-dihydro-5,5-dioxo-11-amino-6-methyldibenzo[c,f][1,2]thiazepine
• CAS No: 66981-75-7
• MF: C₁₄H₁₃ClN₂O₂S
• MW: 308.783221006393
• CID: 965105
• PubChem ID: 6455405
• Update Time: 2025-04-19

3-chloro-6,11-dihydro-5,5-dioxo-11-amino-6-methyldibenzo[c,f][1,2]thiazepine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6,11-dihydro-5,5-dioxo-11-amino-6-methyldibenzo[c,f][1,2]thiazepine
• 3-CHLORO-6,11-DIHYDRO-5,5-DIOXO-11-AMINO-6-METHYLDIBENZO[C.F][1,2]THIAZEPINE
• 3-chloro-6-methyl-5,5-dioxo-11H-benzo[c][2,1]benzothiazepin-11-amine
• 3-Chloro-6,11-dihydro-6-methyldibenzo(c,f)(1,2)thiazepin-11-amine 5,5-dioxide
• 3-chloro-6-methyl-6,11-dihydrodibenzo[c,f][1,2]thiazepin-11-amine 5,5-dioxide
• SCHEMBL2439688
• DTXSID90985791
• 66981-75-7
• AKOS015961908
• AC-14817
• AB31801
• 11-Amino-3-chloro-6-methyl-6,11-dihydro-5H-5lambda~6~-dibenzo[c,f][1,2]thiazepine-5,5-dione
• BCP31304
• NS00053178
• EINECS 266-532-2
• 11-amino-3-chloro-6-methyl-6,11-dihydrodibenzo[c,f][1,2]thiazepine 5,5-dioxide
• IGSJOGMOHGCKOZ-UHFFFAOYSA-N

• Inchi： 1S/C14H13ClN2O2S/c1-17-12-5-3-2-4-10(12)14(16)11-7-6-9(15)8-13(11)20(17,18)19/h2-8,14H,16H2,1H3
• InChI Key： IGSJOGMOHGCKOZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)S(N(C)C1C=CC=CC=1C2N)(=O)=O

Computed Properties

• Exact Mass: 308.03879
• Monoisotopic Mass: 308.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 63.4